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Compound of Interest

Compound Name: Protocatechuic acid-13C7

Cat. No.: B12384039 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Protocatechuic acid-13C7. The following procedures are designed for researchers, scientists,

and drug development professionals to ensure safe handling and compliance with waste

regulations. As the chemical and hazardous properties of isotopically labeled compounds are

generally identical to their unlabeled counterparts, the disposal procedures for Protocatechuic
acid-13C7 follow the guidelines for Protocatechuic acid.

Immediate Safety and Handling
Protocatechuic acid is classified as a hazardous substance. It is known to cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1][2][3][4].

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this chemical.

Key Hazard Information:

Skin Contact: Causes skin irritation[1][2].

Eye Contact: Causes serious eye irritation[1][2][5].

Inhalation: May cause respiratory tract irritation[2][3][5].

Ingestion: May be harmful if swallowed[2][5].
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It is not classified as a carcinogen, mutagen, or reproductive toxicant[1][4]. The toxicological

properties have not been exhaustively investigated[2].

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Protocatechuic acid-13C7
waste, from initial handling to final disposition.

Step 1: Waste Characterization and Segregation
Identify Waste: All materials contaminated with Protocatechuic acid-13C7, including

unused product, solutions, contaminated labware (e.g., pipette tips, vials), and personal

protective equipment (PPE), must be treated as hazardous waste[1].

Segregate Waste: Do not mix this waste with non-hazardous materials. It should be collected

in a dedicated, properly labeled hazardous waste container.

Step 2: Required Personal Protective Equipment (PPE)
Before handling the waste, ensure the following PPE is worn:

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN 166 or

NIOSH-approved equivalents[3][5].

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves

prior to use and dispose of contaminated gloves in accordance with laboratory practices[3]

[5].

Body Protection: Wear an impervious lab coat or other protective clothing to prevent skin

contact[3][5].

Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved P95 or

P1 particle respirator[3]. Ensure adequate ventilation, such as working in a fume hood, to

minimize inhalation exposure[3][5].

Step 3: Spill Management
In the event of a spill, follow these procedures:
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Ensure Area is Ventilated: Work in a well-ventilated area or fume hood. Evacuate personnel

from the immediate area if necessary[3].

Avoid Dust Formation: Do not use dry sweeping methods that could create dust.

Contain and Collect: Mechanically collect the spilled material (e.g., with a scoop or shovel)

and place it into a suitable, sealed container for disposal[1][3].

Decontaminate: Clean the spill area thoroughly.

Prevent Environmental Release: Do not allow the product or contaminated cleaning

materials to enter drains or waterways[1][3][5].

Step 4: Containment and Labeling
Use Appropriate Containers: Collect all Protocatechuic acid-13C7 waste in a chemically

compatible, leak-proof container with a secure lid[3].

Label Correctly: The waste container must be clearly labeled as "Hazardous Waste" and

include the chemical name ("Protocatechuic acid-13C7"), relevant hazard pictograms (e.g.,

irritant), and the date of accumulation.

Step 5: Storage and Final Disposal
Temporary Storage: Store the sealed waste container in a designated, well-ventilated, and

secure area, away from incompatible materials such as strong oxidizing agents and strong

bases[6][7].

Professional Disposal: This material and its container must be disposed of as hazardous

waste[1]. Arrange for disposal through a licensed professional waste disposal company[5].

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations[2][5]. Do not dispose of this chemical down the drain[1].

Quantitative Data Summary
The following table summarizes key quantitative data for Protocatechuic acid and its 13C7-

labeled variant.
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Property Value Source(s)

Molecular Formula

Protocatechuic Acid C₇H₆O₄ [3]

Protocatechuic Acid-13C7 ¹³C₇H₆O₄ [8]

Molecular Weight

Protocatechuic Acid 154.12 g/mol [3]

Protocatechuic Acid-13C7 161.07 g/mol [8]

Physical Properties

Appearance
White to brownish crystalline

powder
[6]

Melting Point 197-221 °C (decomposes) [6][9]

Water Solubility 18,200 mg/L (at 14 °C) [9]

n-Octanol/Water Partition

Coeff. (Log Kₒw)
0.86 [1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Protocatechuic
acid-13C7.
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Start: Waste Generation
(Protocatechuic Acid-13C7)

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Characterize Waste
(Solid, Liquid, Contaminated Labware)

Step 3: Contain & Segregate
(Dedicated, Sealed Container)

Step 4: Label Container
('Hazardous Waste', Chemical Name, Date)

Step 5: Temporary Storage
(Secure, Ventilated Area)

Step 6: Final Disposal
(Licensed Waste Contractor)

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Protocatechuic acid-13C7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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